Cas no 1781654-27-0 ((3-bromo-1-methyl-1H-pyrazol-4-yl)methanol)

• Product Name: (3-bromo-1-methyl-1H-pyrazol-4-yl)methanol
• CAS No: 1781654-27-0
• MF: C₅H₇BrN₂O
• MW: 191.025880098343
• MDL: MFCD30535081
• CID: 4613683
• PubChem ID: 84719611
• Update Time: 2025-10-29

(3-bromo-1-methyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-bromo-1-methyl-1H-pyrazol-4-yl)methanol

• MDL： MFCD30535081
• Inchi： 1S/C5H7BrN2O/c1-8-2-4(3-9)5(6)7-8/h2,9H,3H2,1H3
• InChI Key： OUSSWGFQUVLOAV-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=CN(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on (3-bromo-1-methyl-1H-pyrazol-4-yl)methanol

Introduction to (3-bromo-1-methyl-1H-pyrazol-4-yl)methanol (CAS No. 1781654-27-0)

(3-bromo-1-methyl-1H-pyrazol-4-yl)methanol, with the CAS number 1781654-27-0, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic alcohol has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a pyrazole core substituted with a bromine atom at the 3-position and a methyl group at the 1-position, making it a versatile intermediate for synthesizing various bioactive molecules.

The pyrazole scaffold is well-known for its presence in numerous pharmacologically active agents, including antiviral, antibacterial, and anti-inflammatory drugs. The introduction of a bromine atom at the 3-position enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting emerging infectious diseases. The structural motif of (3-bromo-1-methyl-1H-pyrazol-4-yl)methanol makes it an attractive candidate for designing inhibitors of viral proteases and polymerases. For instance, studies have demonstrated that pyrazole derivatives can effectively disrupt the replication cycle of RNA viruses by inhibiting key enzymatic steps. The brominated pyrazole derivative offers a scaffold that can be modified to enhance binding affinity to viral proteins, thereby improving therapeutic efficacy.

Moreover, the compound's alcohol functional group provides a site for further derivatization, enabling the creation of prodrugs or analogs with improved pharmacokinetic properties. Prodrug strategies are increasingly employed to enhance drug solubility, bioavailability, and tissue distribution. By leveraging the reactivity of the hydroxyl group, researchers can introduce protecting groups or linkers that are later removed in vivo to release the active drug form. This approach is particularly valuable in developing treatments for chronic diseases where sustained drug delivery is crucial.

The synthesis of (3-bromo-1-methyl-1H-pyrazol-4-yl)methanol involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors, such as 1-methylpyrazole, bromination at the 3-position can be achieved using electrophilic aromatic substitution reactions. Subsequent reduction or oxidation steps can then be employed to introduce the hydroxyl group at the 4-position. These synthetic pathways are optimized for scalability and yield, making them suitable for industrial applications where large quantities of the compound are required for preclinical and clinical studies.

Recent advances in computational chemistry have further accelerated the discovery process for novel bioactive molecules like (3-bromo-1-methyl-1H-pyrazol-4-yl)methanol. Molecular modeling techniques allow researchers to predict binding interactions between the compound and target proteins with high accuracy. This enables rapid screening of virtual libraries to identify promising candidates before conducting expensive wet-lab experiments. The integration of machine learning algorithms has further enhanced these predictions by leveraging large datasets of known drug-target interactions.

In conclusion, (3-bromo-1-methyl-1H-pyrazol-4-yl)methanol (CAS No. 1781654-27-0) represents a valuable building block in medicinal chemistry with broad applications in drug discovery and development. Its unique structural features and reactivity make it an ideal candidate for designing novel therapeutic agents targeting various diseases. As research continues to evolve, this compound is poised to play a significant role in addressing unmet medical needs through innovative chemical synthesis and computational approaches.